Cas no 1251575-05-9 (2-(2-amino-4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2,4-dimethylphenyl)acetamide)

• Product Name: 2-(2-amino-4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2,4-dimethylphenyl)acetamide
• CAS No: 1251575-05-9
• MF: C₁₆H₂₀N₄O₂
• MW: 300.355603218079
• CID: 5869491
• PubChem ID: 49667270
• Update Time: 2025-05-21

2-(2-amino-4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-4,5-dimethyl-6-oxopyrimidin-1-yl)-N-(2,4-dimethylphenyl)acetamide
• 2-(2-amino-4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2,4-dimethylphenyl)acetamide
• AKOS021900356
• F3406-9696
• 2-(2-amino-4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-(2,4-dimethylphenyl)acetamide
• 1251575-05-9

• Inchi： 1S/C16H20N4O2/c1-9-5-6-13(10(2)7-9)19-14(21)8-20-15(22)11(3)12(4)18-16(20)17/h5-7H,8H2,1-4H3,(H2,17,18)(H,19,21)
• InChI Key： JQAZHIVWUHMCAP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CN1C(N)=NC(C)=C(C)C1=O

Computed Properties

• Exact Mass: 300.15862589g/mol
• Monoisotopic Mass: 300.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.8Ų

Additional information on 2-(2-amino-4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2,4-dimethylphenyl)acetamide

Comprehensive Overview of 2-(2-amino-4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2,4-dimethylphenyl)acetamide (CAS No. 1251575-05-9)

2-(2-amino-4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2,4-dimethylphenyl)acetamide, with the CAS number 1251575-05-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including its acetamide and dihydropyrimidine moieties, make it a promising candidate for further exploration in medicinal chemistry.

In recent years, the scientific community has shown growing interest in pyrimidine-based compounds due to their potential therapeutic benefits. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of molecules like 2-(2-amino-4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2,4-dimethylphenyl)acetamide. This compound's amino and methyl substituents are believed to play a critical role in its interactions with biological targets, making it a subject of ongoing studies in drug discovery.

The synthesis of CAS 1251575-05-9 involves multi-step organic reactions, often starting with readily available precursors such as 2,4-dimethylaniline and 4,5-dimethyl-6-oxo-1,6-dihydropyrimidine. The final product is typically characterized using advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the purity and identity of the compound, which is crucial for its application in research settings.

One of the most frequently asked questions about 2-(2-amino-4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2,4-dimethylphenyl)acetamide is its potential role in cancer research. Preliminary studies suggest that pyrimidine derivatives may exhibit antiproliferative effects, making them valuable in the development of novel chemotherapeutic agents. However, further in vitro and in vivo studies are required to validate these findings and explore the compound's mechanism of action.

Another area of interest is the compound's potential application in neurodegenerative disease research. Given the increasing global prevalence of conditions like Alzheimer's and Parkinson's disease, scientists are actively investigating molecules that could modulate enzyme activity or protein aggregation. The structural complexity of CAS 1251575-05-9 makes it a compelling candidate for such studies, though extensive research is still needed.

From an industrial perspective, the demand for high-quality research chemicals like 2-(2-amino-4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2,4-dimethylphenyl)acetamide is on the rise. Suppliers and manufacturers are focusing on optimizing synthesis protocols to ensure scalability and cost-effectiveness. Additionally, stringent quality control measures are implemented to meet the standards required by academic and pharmaceutical researchers.

In summary, 2-(2-amino-4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2,4-dimethylphenyl)acetamide (CAS 1251575-05-9) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structure and potential biological activities make it a valuable compound for ongoing and future research. As scientific advancements continue, this molecule may unlock new possibilities in drug development and therapeutic interventions.